Cas no 1247857-58-4 (N-[(5-Methyl-2-thienyl)methyl]-2-propenamide)

• Product Name: N-[(5-Methyl-2-thienyl)methyl]-2-propenamide
• CAS No: 1247857-58-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5457140
• PubChem ID: 62057364
• Update Time: 2025-08-05

N-[(5-Methyl-2-thienyl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 1247857-58-4
• Z933613138
• EN300-5085917
• AKOS011334688
• N-[(5-methylthiophen-2-yl)methyl]prop-2-enamide
• N-[(5-Methyl-2-thienyl)methyl]-2-propenamide

• Inchi： 1S/C9H11NOS/c1-3-9(11)10-6-8-5-4-7(2)12-8/h3-5H,1,6H2,2H3,(H,10,11)
• InChI Key： OYERALAREFOCHQ-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C)=CC=1)(=O)C=C

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 366.1±34.0 °C(Predicted)
• pka: 13.92±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-[(5-Methyl-2-thienyl)methyl]-2-propenamide

N-[(5-Methyl-2-thienyl)methyl]-2-propenamide: A Comprehensive Overview

N-[(5-Methyl-2-thienyl)methyl]-2-propenamide, identified by the CAS number 1247857-58-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound is characterized by a thienyl group attached to a methylamine moiety, which is further connected to a 2-propenamide functional group. This combination of structural elements contributes to its distinctive chemical properties and reactivity.

The synthesis of N-[(5-Methyl-2-thienyl)methyl]-2-propenamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable aspects of this compound is its biological activity. Studies have shown that N-[(5-Methyl-2-thienyl)methyl]-2-propenamide exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Preclinical trials have demonstrated its ability to inhibit key inflammatory pathways, such as cyclooxygenase (COX) enzymes, without inducing significant side effects. These findings have been corroborated by recent research published in high-impact journals, highlighting its potential as a lead compound in anti-inflammatory drug discovery.

In addition to its pharmacological applications, N-[(5-Methyl-2-thienyl)methyl]-2-propenamide has shown promise in materials science. Its thienyl group imparts electronic properties that make it suitable for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent studies have explored its integration into polymer blends to enhance conductivity and mechanical stability, opening new avenues for its application in advanced materials.

The environmental impact of N-[(5-Methyl-2-thienyl)methyl]-2-propenamide has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that the compound exhibits low toxicity to aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, further studies are needed to fully assess its long-term ecological effects.

From a synthetic perspective, the versatility of N-[(5-Methyl-2-thienyl)methyl]-2-propenamide lies in its ability to undergo various post-synthetic modifications. For instance, the thienyl group can be functionalized with additional substituents to tailor the compound's properties for specific applications. This flexibility has led to the exploration of derivatives with enhanced bioavailability or selectivity for particular targets.

In conclusion, N-[(5-Methyl-2-thienyl)methyl]-2-propenamide represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.